molecular formula C19H21N7O2 B2366375 N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide CAS No. 1903167-79-2

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

Cat. No. B2366375
CAS RN: 1903167-79-2
M. Wt: 379.424
InChI Key: LGSAOROGRUWROE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H21N7O2 and its molecular weight is 379.424. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

The chemical synthesis and biological evaluation of novel derivatives of the compound have been extensively explored. These derivatives have shown potential as anticancer agents and inhibitors of enzymes relevant to various diseases. For instance, novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These studies provide insights into the compound's utility in developing new therapeutic agents (Rahmouni et al., 2016).

Molecular Docking and Inhibition Studies

Research involving molecular docking and inhibition studies has identified the compound's derivatives as potent inhibitors of key enzymes. This includes the discovery of inhibitors for soluble epoxide hydrolase, showcasing the compound's relevance in addressing cardiovascular diseases and other health conditions (Thalji et al., 2013).

Antimicrobial and Antitumor Activities

The compound's derivatives have been synthesized and characterized, demonstrating significant anti-angiogenic and DNA cleavage activities. Such findings are crucial for developing new anticancer therapies by targeting tumor angiogenesis and DNA integrity (Kambappa et al., 2017).

Novel Synthetic Approaches

Innovative synthetic methods have been developed to create derivatives of the compound, including the application of microwave irradiation to facilitate the synthesis process. These methods offer efficient routes to produce these compounds, potentially lowering production costs and improving accessibility for further research (Abdalha et al., 2011).

properties

IUPAC Name

N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-2-phenyltriazole-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N7O2/c1-13-11-17(27)23-19(21-13)25-9-7-14(8-10-25)22-18(28)16-12-20-26(24-16)15-5-3-2-4-6-15/h2-6,11-12,14H,7-10H2,1H3,(H,22,28)(H,21,23,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LGSAOROGRUWROE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=NN(N=C3)C4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N7O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.